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Compound of Interest

Compound Name: Sodium D-lactate

Cat. No.: B1260880

In the fast-paced environment of scientific research and drug development, ensuring laboratory
safety is paramount. This guide provides essential, immediate safety and logistical information
for handling Sodium D-lactate. By offering clear, procedural, and step-by-step guidance, we
aim to be your preferred source for laboratory safety and chemical handling information,
building a foundation of trust that extends beyond our products.

Personal Protective Equipment (PPE)

When handling Sodium D-lactate, a comprehensive approach to personal protection is crucial
to minimize exposure and ensure safety. The following personal protective equipment is
recommended.

Eye Protection:

o Safety glasses with side shields or chemical goggles should be worn.[1]

o Contact lenses can pose a special hazard as they may absorb and concentrate irritants.[1]
Hand Protection:

o Wear general protective gloves, such as light-weight rubber gloves.[1]

e Ensure that gloves are tested to a relevant standard (e.g., Europe EN 374, US F739).[1]

Body Protection:
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» Long-sleeved clothing or a lab coat is recommended to prevent skin contact.
« In situations with a risk of significant exposure, wear protective clothing.[2]
Respiratory Protection:

» Under normal handling conditions with good ventilation, respiratory protection is generally
not necessary due to the non-volatile nature of the product.[1][3]

 In cases of inadequate ventilation, high concentrations of mist or vapor, or the development
of respiratory tract irritation, a NIOSH-certified respirator should be used.[1][3]

Quantitative Safety and Physical Data

For quick reference, the following table summarizes key quantitative data for Sodium D-

lactate.
Parameter Value Source(s)
Toxicity
Eye Irritation (rabbit) 100 mg Mild [1]
Fire Safety
Flash Point >199.4°F (>93.0°C) [4]

Exposure Limits

NOHSC or ACGIH No exposure limits set [1]

Physical Properties

Specific Gravity (water=1) Not available [1]
Vapor Pressure (mmHG) Not available [1]
Molecular Formula C3H5Na03 [5]
Appearance Colorless or yellowish syrupy o

liquid
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Operational and Disposal Plans

Operational Plan for Handling Sodium D-lactate

e Preparation and Handling Area:
o Work in a well-ventilated area to minimize inhalation of any vapors or mists.[2]
o Ensure easy access to safety equipment, including an eyewash station and safety shower.
o Avoid smoking, naked lights, or any sources of ignition in the handling area.[1]

e Handling Procedures:

[¢]

When handling, do not eat, drink, or smoke.[1]

o

Avoid all personal contact, including inhalation.[1]

o

Keep containers securely sealed when not in use to prevent contamination and spills.[1]

[¢]

Always wash hands thoroughly with soap and water after handling the substance.[1]

[¢]

Work clothes should be laundered separately.[1]

o Storage:

o Store in a cool, dry, well-ventilated area.[1]

o Store away from incompatible materials, such as oxidizing agents (e.g., nitrates, oxidizing
acids, chlorine bleaches), and foodstuff containers.[1]

o Protect containers from physical damage and regularly check for leaks.[1]

Disposal Plan for Sodium D-lactate

o Waste Characterization:

o Unused Sodium D-lactate may be recycled if it has not been contaminated.[1]
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o If contaminated, it is classified as chemical waste.

e Waste Collection and Storage:
o Collect waste in a suitable, labeled container.[1]

o Do not allow wash water from cleaning equipment to enter drains; collect all wash water
for treatment before disposal.[1]

e Disposal Method:

o All waste disposal must be handled in accordance with local, state, and federal
regulations.[1]

o Consult your institution's Waste Management Authority for specific disposal guidance.[1]

o Options may include consulting the manufacturer for recycling options, or burying or
incinerating the residue at an approved site.[1]

o Recycle containers if possible, or dispose of them in an authorized landfill.[1]

Emergency Procedures: Spill Response Workflow

In the event of a spill, a clear and immediate response is critical to ensure the safety of all
laboratory personnel. The following diagram outlines the logical workflow for handling a
Sodium D-lactate spill.
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Figure 1. Workflow for Sodium D-lactate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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